Cas no 2228717-36-8 (2-(dimethyl-1,2-oxazol-4-yl)-2-fluoroethan-1-amine)

• Product Name: 2-(dimethyl-1,2-oxazol-4-yl)-2-fluoroethan-1-amine
• CAS No: 2228717-36-8
• MF: C₇H₁₁FN₂O
• MW: 158.173444986343
• CID: 6149471
• PubChem ID: 165717888
• Update Time: 2025-05-19

2-(dimethyl-1,2-oxazol-4-yl)-2-fluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(dimethyl-1,2-oxazol-4-yl)-2-fluoroethan-1-amine
• EN300-1789971
• 2228717-36-8

• Inchi： 1S/C7H11FN2O/c1-4-7(6(8)3-9)5(2)11-10-4/h6H,3,9H2,1-2H3
• InChI Key： FPLRWTPBBSDPGG-UHFFFAOYSA-N
• SMILES： FC(CN)C1C(C)=NOC=1C

Computed Properties

• Exact Mass: 158.08554114g/mol
• Monoisotopic Mass: 158.08554114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 52Ų

Additional information on 2-(dimethyl-1,2-oxazol-4-yl)-2-fluoroethan-1-amine

Comprehensive Overview of 2-(dimethyl-1,2-oxazol-4-yl)-2-fluoroethan-1-amine (CAS No. 2228717-36-8)

2-(dimethyl-1,2-oxazol-4-yl)-2-fluoroethan-1-amine (CAS No. 2228717-36-8) is a specialized fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining an oxazole ring with a fluoroethylamine side chain, making it a valuable intermediate for drug discovery and material science applications. Its CAS number 2228717-36-8 serves as a critical identifier for researchers and regulatory bodies.

The growing interest in fluorinated compounds like 2-(dimethyl-1,2-oxazol-4-yl)-2-fluoroethan-1-amine is driven by their enhanced bioavailability and metabolic stability, which are key factors in modern medicinal chemistry. Researchers frequently search for "fluoroethylamine derivatives" or "oxazole-based pharmaceuticals" to explore novel therapeutic agents, highlighting the relevance of this compound in cutting-edge science.

One of the standout features of CAS 2228717-36-8 is its potential role in addressing current challenges in central nervous system (CNS) drug development. The fluoroethylamine moiety is known to influence blood-brain barrier permeability, a hot topic in neuroscience research. This aligns with frequent search queries such as "blood-brain barrier penetrating compounds" and "CNS-active fluorinated molecules," making this compound particularly intriguing for academic and industrial researchers.

From a synthetic chemistry perspective, 2-(dimethyl-1,2-oxazol-4-yl)-2-fluoroethan-1-amine offers versatile reactivity patterns. The oxazole ring provides a stable heterocyclic core while allowing for various functional group transformations, answering common search terms like "modifiable heterocyclic compounds" and "fluorine-containing building blocks." This dual functionality makes it valuable for creating diverse molecular libraries in combinatorial chemistry.

The compound's physicochemical properties, including its logP value and hydrogen bonding capacity, are frequently analyzed in relation to modern drug design principles. These characteristics respond to popular search queries about "drug-like properties of fluorinated amines" and "optimizing molecular properties for drug candidates." Such data is crucial for computational chemists and molecular modelers working on in silico drug discovery approaches.

In the context of green chemistry trends, researchers are investigating sustainable synthetic routes to 2-(dimethyl-1,2-oxazol-4-yl)-2-fluoroethan-1-amine, addressing search terms like "eco-friendly synthesis of fluorinated compounds." This reflects the pharmaceutical industry's shift toward more environmentally conscious production methods while maintaining compound purity and yield.

The analytical characterization of CAS 2228717-36-8 typically involves advanced techniques such as NMR spectroscopy and mass spectrometry, topics frequently searched by quality control specialists. The compound's distinct spectral signatures facilitate its identification and purity assessment, crucial for regulatory compliance in pharmaceutical applications.

Market analyses indicate growing demand for specialized fluorinated building blocks like 2-(dimethyl-1,2-oxazol-4-yl)-2-fluoroethan-1-amine, particularly in regions with strong pharmaceutical R&D sectors. This trend responds to search queries about "emerging fluorochemical markets" and "specialty chemical supply chains," highlighting the compound's commercial significance beyond its scientific value.

Recent patent literature reveals innovative applications of 2-(dimethyl-1,2-oxazol-4-yl)-2-fluoroethan-1-amine in developing kinase inhibitors and GPCR modulators, addressing popular search terms in drug discovery. This positions the compound as a potentially valuable asset in targeted therapy development, particularly for oncology and neurological disorders.

From a regulatory standpoint, proper handling and documentation of CAS 2228717-36-8 are essential, responding to common queries about "chemical safety data sheets" and "research chemical regulations." While not classified as hazardous under standard protocols, appropriate laboratory practices should always be followed when working with this compound.

The future research directions for 2-(dimethyl-1,2-oxazol-4-yl)-2-fluoroethan-1-amine may explore its potential in PET radiopharmaceuticals (addressing searches about "fluorine-18 labeled compounds") or as a scaffold for bioconjugation strategies. These applications would leverage the compound's fluorine atom and reactive amine group, making it a versatile tool for diagnostic and therapeutic development.

In conclusion, 2-(dimethyl-1,2-oxazol-4-yl)-2-fluoroethan-1-amine (CAS No. 2228717-36-8) represents an important fluorinated building block with diverse applications in medicinal chemistry and beyond. Its unique structural features and growing research interest position it as a compound worth watching in the evolving landscape of specialty chemicals and pharmaceutical intermediates.